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Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B1218746

Application Notes and Protocols: Hydroxyzine
Hydrochloride

A Note on Nomenclature: The term "hydrobenzole hydrochloride" is not a standard chemical
identifier. Based on search results, it is likely a synonym or misspelling for Hydroxyzine
Hydrochloride, a widely used pharmaceutical compound. These application notes and protocols
are based on the properties and safety data of Hydroxyzine Hydrochloride.

Introduction

Hydroxyzine hydrochloride is a first-generation antihistamine of the piperazine class, widely
utilized for its anxiolytic, sedative, and antiemetic properties.[1] It functions primarily as a potent
inverse agonist of the histamine H1 receptor.[2] Additionally, it exhibits antagonist activity at
serotonin 5-HT2A, dopamine D2, and al-adrenergic receptors.[1][2] These characteristics
make it a valuable tool in neuroscience research, drug development, and studies on allergic
reactions and anxiety disorders.

Physicochemical Properties

The following table summarizes the key physicochemical properties of hydroxyzine
hydrochloride.
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Property Value References

(x)-2-[2-[4-(p-Chloro-a
henylbenzyl) -1-

Chemical Name p. Y _ % [3]
piperazinyllethoxy]ethanol

dihydrochloride

Molecular Formula C21H27CIN202 - 2HCI [4]

Molecular Weight 447.83 g/mol [41[5]
White, odorless crystalline

Appearance [31[61[7]
powder

] ] Approximately 190-200°C (with
Melting Point - [61[7]
decomposition)

Very soluble in water; freely
soluble in methanol and

Solubility ethanol; slightly soluble in [4161[8]
acetone; practically insoluble
in ether.

pH (1% wl/v in water) 1.3-25 [6]

Laboratory Handling and Safety Precautions

3.1 Hazard Identification

Hydroxyzine hydrochloride is classified as harmful if swallowed and may cause skin and eye
irritation.[7] It can also cause drowsiness and dizziness.[9]

3.2 Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling hydroxyzine hydrochloride.
This includes:

» Eye Protection: Safety glasses or goggles.[10]

» Hand Protection: Chemically resistant gloves (e.g., nitrile).[11]
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o Body Protection: A laboratory coat.[10]
3.3 Handling Procedures

o Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[10]

e Avoid contact with skin, eyes, and clothing.[11]
e Wash hands thoroughly after handling.[11]

3.4 First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[11]

In Case of Skin Contact: Remove contaminated clothing and wash the affected area with

soap and water.[11]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
[11]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[11]

3.5 Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, protected
from light.[4][9]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols

4.1 Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of hydroxyzine hydrochloride
for use in in vitro experiments.
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Materials:

Hydroxyzine hydrochloride powder

Sterile, deionized water

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Pipettes and sterile filter tips

Procedure:

o Calculate the required mass:

o The molecular weight of hydroxyzine hydrochloride is 447.83 g/mol .

o To prepare 10 mL of a 10 mM solution, the required mass is: 0.01 L * 0.01 mol/L * 447.83
g/mol = 0.04478 g = 44.78 mg.

e Weigh the compound:
o Tare a sterile microcentrifuge tube or weighing paper on a calibrated analytical balance.
o Carefully weigh out approximately 44.78 mg of hydroxyzine hydrochloride powder.
 Dissolution:
o Transfer the weighed powder to a sterile 15 mL conical tube.
o Add 10 mL of sterile, deionized water to the tube.

o Cap the tube tightly and vortex until the powder is completely dissolved. The solution
should be clear and colorless.[6]

 Sterilization and Storage:
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o For cell culture experiments, sterile filter the solution through a 0.22 pm syringe filter into a
new sterile tube.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term storage.

Visualized Workflows and Pathways

5.1 Safe Handling Workflow

The following diagram illustrates the recommended workflow for safely handling hydroxyzine
hydrochloride in a laboratory setting.
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Caption: Safe handling workflow for hydroxyzine hydrochloride.
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5.2 Mechanism of Action Overview

This diagram provides a high-level overview of the primary molecular targets of hydroxyzine.
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Caption: Overview of hydroxyzine's molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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